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Compound of Interest

Compound Name: Methyl 16-methylheptadecanoat

Cat. No.: B1604773

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides immediate,
essential safety and logistical information for the proper disposal of Methyl 16-
methylheptadecanoate, a long-chain fatty acid methyl ester. Adherence to these procedures
is critical for laboratory safety and environmental protection.

Key Physical and Chemical Properties

Understanding the properties of a substance is the first step toward its safe handling and
disposal. The following table summarizes the key quantitative data for Methyl 16-
methylheptadecanoate.

Property Value Source
Molecular Formula C19H3802 [1][2]
Molecular Weight 298.5 g/mol [11[3]

. . 340.7 °C @ 760 mmHg
Boiling Point ] [2][4]
(estimated)

Flash Point 162.2 °C (estimated) [2][4]

- 0.001354 mg/L @ 25 °C
Water Solubility (estimated) [4]
estimate

Physical State Solid Larodan
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Immediate Safety and Handling Precautions

While Methyl 16-methylheptadecanoate and similar fatty acid methyl esters are not classified
as hazardous substances under the Globally Harmonized System (GHS), general laboratory
safety protocols should always be observed.[5]

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses, and chemical-resistant gloves.

¢ Ventilation: Handle the substance in a well-ventilated area or a chemical fume hood.

o Spill Response: In case of a small spill, absorb the material with an inert substance (e.g.,
vermiculite, sand) and place it in a designated waste container. For larger spills, prevent
entry into waterways and contact your institution's environmental health and safety (EHS)
office.

Step-by-Step Disposal Protocol

The disposal of Methyl 16-methylheptadecanoate must comply with all local, state, and
federal regulations. The following protocol provides a general framework for its proper disposal.

1. Waste Ildentification and Segregation:

o Clearly label a dedicated waste container as "Waste Methyl 16-methylheptadecanoate”.
» Do not mix this waste with other chemical waste streams, especially incompatible materials
such as strong oxidizing agents.[6][7]

2. Containerization:

» Use a chemically compatible and sealable container for waste collection. High-density
polyethylene (HDPE) or glass containers are generally suitable.
o Ensure the container is in good condition and has a secure lid to prevent leaks or spills.

3. Waste Accumulation:

» Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the container closed except when adding waste.
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4. Preparation for Disposal:

¢ Since Methyl 16-methylheptadecanoate is a solid at room temperature, no special
treatment such as neutralization is typically required before disposal.

o Ensure the exterior of the waste container is clean and properly labeled with the contents
and any associated hazards (though none are classified for this compound).

5. Final Disposal:

» Arrange for the collection of the waste by your institution's EHS or a licensed chemical waste
disposal contractor.

e Crucially, do not dispose of Methyl 16-methylheptadecanoate down the drain or in the
regular trash.[8][9] Although readily biodegradable, direct disposal into the environment is not
a compliant practice.[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Methyl
16-methylheptadecanoate.
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Disposal Workflow for Methyl 16-methylheptadecanoate
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Caption: Decision workflow for the proper disposal of Methyl 16-methylheptadecanoate.
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By following these guidelines, laboratory professionals can ensure the safe handling and
environmentally responsible disposal of Methyl 16-methylheptadecanoate, fostering a culture
of safety and compliance within their research environments. Always consult your institution's
specific waste management policies for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 16-methylheptadecanoate | C19H3802 | CID 110444 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2.Cas 5129-61-3,16-METHYLHEPTADECANOIC ACID METHYL ESTER | lookchem
[lookchem.com]

. nmppdb.com.ng [nmppdb.com.ng]

. methyl 16-methyl heptadecanoate, 5129-61-3 [thegoodscentscompany.com]
. mercuria.com [mercuria.com]

. carlroth.com [carlroth.com]

. regi.com [regi.com]

°
o8 ~ (o)) ol iy w

. Heptadecanoic acid, 16-methyl-, methyl ester (CAS 5129-61-3) - Chemical & Physical
Properties by Cheméo [chemeo.com]

e 9. carlroth.com [carlroth.com]
e 10. lyellcollection.org [lyellcollection.org]

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Methyl 16-
methylheptadecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604773#methyl-16-methylheptadecanoat-proper-
disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1604773?utm_src=pdf-body
https://www.benchchem.com/product/b1604773?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-isostearate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-isostearate
https://www.lookchem.com/casno5129-61-3.html
https://www.lookchem.com/casno5129-61-3.html
https://nmppdb.com.ng/compounds-detail?compound=heptadecanoic-acid-16-methyl-methyl-ester
https://www.thegoodscentscompany.com/data/rw1436541.html
https://mercuria.com/wp-content/uploads/2023/08/Sdb_EU-REACH_Fatty-Acid-Methyl-Ester-FAME-_-Biodiesel_V6_en_DE.pdf
https://www.carlroth.com/medias/SDB-8761-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM1MTZ8YXBwbGljYXRpb24vcGRmfGFETXpMMmd3WXk4NU1UYzRPVE0xTkRreU5qTTRMMU5FUWw4NE56WXhYMDFVWDBWT0xuQmtaZ3w0NDBmZDliMWYyMTIwYzM5ZTk5NTM5MWExODExMmI1ZWIwZTExYjI3YTA4NzBhZWFhMjNiNWVmZDIxOTM3OTAz
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.chemeo.com/cid/64-210-7/Heptadecanoic-acid-16-methyl-methyl-ester
https://www.chemeo.com/cid/64-210-7/Heptadecanoic-acid-16-methyl-methyl-ester
https://www.carlroth.com/medias/SDB-8758-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzAxNDd8YXBwbGljYXRpb24vcGRmfGFERmhMMmd3TWk4NU1UYzRPVE0xTURNek9EZzJMMU5FUWw4NE56VTRYMEZWWDBWT0xuQmtaZ3w5YTIzZWI2MmIwMzkxOThjZjI3ZDRlYzA1OWYyY2ViZjI3ZGM0MDczOGYyY2UwYjhjYzc4ZDUwZmFiZDQ1MTA1
https://www.lyellcollection.org/doi/full/10.1144/qjegh2016-130
https://www.benchchem.com/product/b1604773#methyl-16-methylheptadecanoat-proper-disposal-procedures
https://www.benchchem.com/product/b1604773#methyl-16-methylheptadecanoat-proper-disposal-procedures
https://www.benchchem.com/product/b1604773#methyl-16-methylheptadecanoat-proper-disposal-procedures
https://www.benchchem.com/product/b1604773#methyl-16-methylheptadecanoat-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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